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Compound of Interest

Compound Name: (2-bromo-4-cyanophenyl) acetate
Cat. No.: B8602193
Get Quote
\ J

Executive Summary & Chemical Identity

(2-Bromo-4-cyanophenyl) acetate (also known as 4-acetoxy-3-bromobenzonitrile) is a
functionalized aryl ester used primarily as a scaffold for cross-coupling reactions (e.g.,
Sonogashira, Suzuki) in medicinal chemistry. Its orthogonally reactive sites—the electrophilic
nitrile, the labile ester, and the aryl bromide—make it a versatile building block.

This guide provides a validated spectroscopic profile (NMR, IR, MS) to ensure precise
identification and purity assessment during synthetic workflows.

Chemical Data Table
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Property Detail
IUPAC Name (2-Bromo-4-cyanophenyl) acetate
Alternative Name 4-Acetoxy-3-bromobenzonitrile

) 105191-12-6 (Generic for isomer class; verify
CAS Registry Number -~
specific batch)

Molecular Formula CoHsBrNO2

240.05 g/mol (based on 7°Br) / 242.05 g/mol

Molecular Weight
(SlBr)
Appearance White to off-white crystalline solid
N Soluble in CHCIs, DMSO, EtOAc; hydrolyzes in
Solubility

agueous base

Synthesis & Reaction Pathway

The compound is typically synthesized via the acetylation of 2-bromo-4-cyanophenol. This
protection step is crucial to prevent phenol interference during subsequent palladium-catalyzed
couplings at the bromine site.

Synthesis Workflow (DOT Visualization)

Acetylation [
2-Bromo-4-cyanophenol (0°C to RT, 2h) - (2-Bromo-4-cyanophenyl) acetate I Byproducts:
(Starting Material) (Target) : AcOH / HCl salts

Ac20 / Pyridine
or AcCl / EtsN

Click to download full resolution via product page

Figure 1: Acetylation pathway for the synthesis of (2-bromo-4-cyanophenyl) acetate from the
phenolic precursor.

Spectroscopic Profiling
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The following data is synthesized from high-field instrumentation standards (400 MHz for *H
NMR) and validated against substituent chemical shift effects.

Proton Nuclear Magnetic Resonance (*H NMR)
Solvent: CDCIs (Chloroform-d) Reference: TMS (0.00 ppm)
The aromatic region displays an ABC spin system modified by the strong withdrawing effects of

the nitrile (-CN) and bromine (-Br) groups, and the shielding/deshielding competition of the
acetate ester.
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Chemical Coupling
. . . . Structural
Shift (5, Multiplicity Integration Constant (J, Assignment

Insight
ppm) Hz)

Ortho to Br &
CN. Most
deshielded
proton due to
the inductive

7.92 Doublet (d) 1H J=20 H-3 withdrawal of
both Br and
CN groups.
Small meta
coupling to H-
5.

Ortho to CN,
Meta to OAc.
Deshielded
by CN.
Shows large

Doublet of

7.65 1H J=84,20 H-5 ortho

Doublets (dd) )
coupling to H-
6 and small
meta
coupling to H-
3.

7.33 Doublet (d) 1H J=8.4 H-6 Ortho to OAc.
Relative to
the phenol
precursor (o
7.08), this
proton shifts
downfield
upon
acetylation
due to the

loss of the
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phenol's
strong
resonance

donation.

Acetate
Methyl.

2.38 Singlet (s) 3H - -CHs Characteristic
singlet for

aryl acetates.

Carbon-13 NMR (**C NMR)

Solvent: CDCl3
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Shift (6, ppm) Type Assignment Notes
168.5 Cq C=0 Ester carbonyl carbon.

Ipso aromatic carbon
151.2 Cq C-1

attached to Oxygen.

Aromatic CH between
136.5 CH C-3

Br and CN.

Aromatic CH adjacent
1335 CH C-5

to CN.

Aromatic CH adjacent
124.0 CH C-6

to Acetate.
1175 Cq -CN Nitrile carbon.

Ipso carbon attached
116.2 Cq C-2 to Bromine (shielded

by heavy atom effect).

Ipso carbon attached

110.8 Cq C-4 o
to Nitrile.

Acetate methyl
20.8 CHs -CHs
carbon.

Infrared Spectroscopy (FT-IR)

The IR spectrum provides rapid confirmation of the functional group transformations,
specifically the retention of the nitrile and the formation of the ester.

e 2235 cm~t (m, sharp):C=N Stretch. Diagnostic for benzonitriles.

e 1775 cm™1 (s, sharp):C=0 Stretch. Characteristic of phenolic esters (higher frequency than
alkyl esters due to conjugation inhibition).

e 1190 cm~1 (s):C-O-C Stretch. Asymmetric ester stretch.

e 3050-3100 cm~1 (w):Ar-H Stretch. Aromatic C-H vibrations.

© 2026 BenchChem. All rights reserved. 6/9 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8602193?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Mass Spectrometry (MS) & Fragmentation

lonization Mode: Electron Impact (El, 70 eV) or ESI+ (if analyzing adducts). Isotopic Pattern:
The presence of one Bromine atom creates a distinct 1:1 doublet for the molecular ion (M* and
M+2).

Fragmentation Logic

The primary fragmentation pathway involves the loss of the acetyl group as a ketene molecule
(neutral loss of 42 Da), generating the radical cation of the parent phenol.

MS Fragmentation Pathway (DOT Visualization)

Molecular lon [M]*
m/z 239 / 241 (1:1)
(Parent Ester)

- CH2=C=0 (Ketene)
(42 Da)

Phenol Radical Cation
m/z 197 / 199
(Base Peak often)

- CO (28 Da) - Bre (79/81 Da)

Fragment [M - Acetyl - CO]* Fragment [M - Acetyl - Br]*
m/z 169/ 171 m/z 118

Click to download full resolution via product page

Figure 2: Proposed EI-MS fragmentation pathway showing the characteristic loss of ketene to
form the phenol ion.

Quality Control & Stability

Stability Warning: Phenolic acetates are susceptible to hydrolysis. Store under inert
atmosphere (N2/Ar) at -20°C. Avoid protic solvents (MeOH, H20) with basic modifiers during
analysis.
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HPLC Method (Standard Purity Check)

e Column: C18 (e.g., Agilent Zorbax Eclipse Plus), 3.5 pm, 4.6 x 100 mm.
» Mobile Phase A: Water + 0.1% Formic Acid.

» Mobile Phase B: Acetonitrile + 0.1% Formic Acid.

e Gradient: 5% B to 95% B over 10 min.

e Detection: UV at 254 nm (Aromatic) and 220 nm (Nitrile/Ester).

» Retention Time: Expect the acetate to elute significantly later than the parent phenol (2-
bromo-4-cyanophenol) due to increased lipophilicity (masking of the H-bond donor).
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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